Cas no 2229372-82-9 (4-(2-azidoethyl)-2-cyclopropyl-1,3-thiazole)

• Product Name: 4-(2-azidoethyl)-2-cyclopropyl-1,3-thiazole
• CAS No: 2229372-82-9
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 6341536
• PubChem ID: 152517383
• Update Time: 2025-05-24

4-(2-azidoethyl)-2-cyclopropyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-2-cyclopropyl-1,3-thiazole
• EN300-1727989
• 2229372-82-9

• Inchi： 1S/C8H10N4S/c9-12-10-4-3-7-5-13-8(11-7)6-1-2-6/h5-6H,1-4H2
• InChI Key： YGURHUZFMNYVDY-UHFFFAOYSA-N
• SMILES： S1C=C(CCN=[N+]=[N-])N=C1C1CC1

Computed Properties

• Exact Mass: 194.06261751g/mol
• Monoisotopic Mass: 194.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(2-azidoethyl)-2-cyclopropyl-1,3-thiazole

4-(2-Azidoethyl)-2-Cyclopropyl-1,3-Thiazole: A Comprehensive Overview

4-(2-Azidoethyl)-2-Cyclopropyl-1,3-Thiazole is a compound with the CAS number 2229372-82-9, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the azide group (-N₃) and the cyclopropyl group in its structure makes it particularly interesting for researchers exploring its reactivity, synthesis, and potential uses.

The synthesis of 4-(2-Azidoethyl)-2-Cyclopropyl-1,3-Thiazole involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of click chemistry principles to incorporate the azide group into the thiazole ring. This approach not only simplifies the synthesis process but also enhances the stability of the compound. The cyclopropyl group, on the other hand, adds rigidity to the molecule, which can influence its reactivity and pharmacokinetic properties.

One of the most promising applications of 4-(2-Azidoethyl)-2-Cyclopropyl-1,3-Thiazole lies in its potential as a building block for drug discovery. The azide group is known for its ability to participate in Staudinger reactions and other azide-based coupling reactions, making it a valuable component in medicinal chemistry. Additionally, the thiazole ring itself is a common motif in many bioactive compounds, including antibiotics and antifungal agents. The integration of these functional groups into a single molecule opens up new possibilities for designing molecules with enhanced biological activity.

Recent advancements in computational chemistry have also shed light on the electronic properties and molecular interactions of 4-(2-Azidoethyl)-2-Cyclopropyl-1,3-Thiazole. Quantum mechanical calculations have revealed that the azide group significantly influences the electron distribution within the molecule, potentially enhancing its ability to act as a nucleophile or electrophile in various reactions. Furthermore, molecular docking studies have demonstrated that this compound could bind effectively to specific protein targets, suggesting its potential role in therapeutic interventions.

In terms of industrial applications, 4-(2-Azidoethyl)-2-Cyclopropyl-1,3-Thiazole has shown promise as an intermediate in the production of advanced materials. Its ability to undergo polymerization under certain conditions makes it a candidate for developing high-performance polymers with tailored mechanical and thermal properties. Researchers are actively exploring these possibilities, particularly in sectors such as electronics and aerospace where lightweight yet durable materials are highly sought after.

The environmental impact of synthesizing and using 4-(2-Azidoethyl)-2-Cyclopropyl-1,3-Thiazole is another area of growing interest. As industries increasingly prioritize sustainability, there is a need to develop eco-friendly synthesis routes for this compound. Recent studies have investigated the use of green chemistry principles, such as employing biodegradable solvents and minimizing waste generation during synthesis. These efforts aim to reduce the ecological footprint associated with its production while maintaining its high-quality standards.

In conclusion, 4-(2-Azidoethyl)-2-Cyclopropyl-1,3-Thiazole (CAS No: 2229372-82-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthesis techniques and computational modeling, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.